Cas no 1805375-90-9 (2-Chloro-3-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride)

• Product Name: 2-Chloro-3-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride
• CAS No: 1805375-90-9
• MF: C₇H₂Cl₂F₃NO
• MW: 243.998090267181
• CID: 4866409
• Update Time: 2025-05-21

2-Chloro-3-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride

• Inchi： 1S/C7H2Cl2F3NO/c8-5-2(7(11)12)1-3(10)4(13-5)6(9)14/h1,7H
• InChI Key： MLEQTRCTUXIDCO-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CC(=C(C(=O)Cl)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3.4
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-3-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride

2-Chloro-3-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride (CAS No. 1805375-90-9)

2-Chloro-3-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride is a highly specialized organic compound with the CAS registry number 1805375-90-9. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatile applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecular structure of this compound is characterized by a pyridine ring substituted with chlorine, difluoromethyl, and fluoro groups at specific positions, along with a carbonyl chloride functional group at the 6-position of the ring.

The pyridine ring serves as the core structure of this compound, providing a rigid and planar framework that facilitates various chemical reactions. The substitution pattern of the pyridine ring plays a crucial role in determining the compound's chemical reactivity, stability, and biological activity. The presence of chlorine, difluoromethyl, and fluoro groups introduces electron-withdrawing effects, which can enhance the electrophilicity of the carbonyl chloride group at the 6-position. This makes the compound highly reactive towards nucleophilic attacks, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 2-chloro-3-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its use in constructing heterocyclic frameworks with potential applications in drug discovery. The compound's reactivity has been leveraged to synthesize various derivatives with improved pharmacokinetic properties, such as enhanced solubility and bioavailability.

In terms of physical properties, 2-chloro-3-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride is typically a crystalline solid with a melting point in the range of 120–130°C. Its solubility in common organic solvents like dichloromethane and acetonitrile is moderate, which facilitates its handling during synthetic procedures. The compound's stability under ambient conditions is excellent, provided it is stored away from moisture and light.

The synthesis of this compound involves a multi-step process that typically starts with the preparation of the corresponding pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For example, researchers have employed palladium-catalyzed cross-coupling reactions to introduce substituents onto the pyridine ring with high precision.

One of the most promising applications of 2-chloro-3-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride lies in its use as an electrophilic reagent in peptide coupling reactions. Its reactivity allows for efficient formation of amide bonds under mild conditions, making it a valuable tool in peptide synthesis. Additionally, its ability to participate in nucleophilic aromatic substitution reactions has been exploited in the construction of complex molecular architectures.

From an environmental perspective, studies have shown that 2-chloro-3-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride exhibits low toxicity to aquatic organisms when handled responsibly. However, its use requires adherence to standard safety protocols due to its reactive nature. Proper disposal methods should be employed to minimize any potential environmental impact.

In conclusion, 2-chloro-3-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride (CAS No. 1805375-90-9) is a versatile and reactive compound with significant potential in organic synthesis and materials science. Its unique substitution pattern on the pyridine ring and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing chemical innovation.